1-(3-((6-(Dimethylamino)pyridazin-3-yl)oxy)pyrrolidin-1-yl)-2-(4-fluorophenyl)ethanone

• IUPAC Name: 1-[3-[6-(dimethylamino)pyridazin-3-yl]oxypyrrolidin-1-yl]-2-(4-fluorophenyl)ethanone
• InChI: InChI=1S/C18H21FN4O2/c1-22(2)16-7-8-17(21-20-16)25-15-9-10-23(12-15)18(24)11-13-3-5-14(19)6-4-13/h3-8,15H,9-12H2,1-2H3
• InChI Key: WUOVTEBLOCVOHE-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NN=C(C=C1)OC2CCN(C2)C(=O)CC3=CC=C(C=C3)F
• Molecular Formula: C18H21FN4O2
• Molecular Weight: 344.4 g/mol
• CAS No.: 2034224-79-6

Description

1-(3-((6-(Dimethylamino)pyridazin-3-yl)oxy)pyrrolidin-1-yl)-2-(4-fluorophenyl)ethanone is a useful research compound. Its molecular formula is C18H21FN4O2 and its molecular weight is 344.39. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Molecular Docking Studies

A study by Mehvish and Kumar (2022) focused on the synthesis of new series of pyridazinone derivatives, aiming at potential anti-oxidant activities. These compounds were synthesized through a series of reactions, including esterification and cyclization, and their structures were confirmed using spectroscopy techniques. The in-vitro antioxidant activities were assessed using DPPH and hydrogen peroxide scavenging activities. Additionally, molecular docking studies were conducted to explore the interaction with cyclin-dependent kinase protein and DNA-hexamer, suggesting a methodological framework that could apply to similar compounds for therapeutic targets (Mehvish & Kumar, 2022).

Versatile Synthesis for Pyrido Fused Systems

Almansa et al. (2008) developed a novel three-component coupling synthesis method for creating pyrazolo[3,4-b]pyridines and other pyrido fused systems. This method's versatility and suitability for combinatorial library preparation highlight the potential for synthesizing complex molecules like "1-(3-((6-(Dimethylamino)pyridazin-3-yl)oxy)pyrrolidin-1-yl)-2-(4-fluorophenyl)ethanone" for various research applications, including drug discovery (Almansa et al., 2008).

Hydrogen-bonding Patterns in Enaminones

The study by Balderson et al. (2007) on enaminones, compounds structurally related to the query molecule, reveals the importance of hydrogen-bonding patterns in determining molecular stability and reactivity. Such insights are crucial for designing molecules with specific biological activities, as hydrogen bonding plays a significant role in molecular interactions within biological systems (Balderson et al., 2007).

Anticancer and Antiangiogenic Activities of Pyridazinone Derivatives

Kamble et al. (2015) synthesized a series of pyridazinone derivatives and evaluated their anticancer, antiangiogenic, and antioxidant activities. This research demonstrates the therapeutic potential of pyridazinone scaffolds, suggesting that similar compounds could be investigated for their efficacy in treating cancer and inhibiting angiogenesis, which is crucial for tumor growth and metastasis (Kamble et al., 2015).